Cas no 2567138-22-9 (2(1H)-Pyridinone, 5-amino-3-methyl-1-(2-methylpropyl)-)

• Product Name: 2(1H)-Pyridinone, 5-amino-3-methyl-1-(2-methylpropyl)-
• CAS No: 2567138-22-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• MDL: MFCD32202588
• CID: 4782593
• Update Time: 2025-08-05

2(1H)-Pyridinone, 5-amino-3-methyl-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-amino-3-methyl-1-(2-methylpropyl)-

• MDL： MFCD32202588
• Inchi： 1S/C10H16N2O/c1-7(2)5-12-6-9(11)4-8(3)10(12)13/h4,6-7H,5,11H2,1-3H3
• InChI Key： QNBCTNASYIZZEX-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(C)C)C=C(N)C=C1C

Additional information on 2(1H)-Pyridinone, 5-amino-3-methyl-1-(2-methylpropyl)-

Compound CAS No 2567138-22-9: 2(1H)-Pyridinone, 5-amino-3-methyl-1-(2-methylpropyl)

The compound with CAS No 2567138-22-9, commonly referred to as 2(1H)-Pyridinone, 5-amino-3-methyl-1-(2-methylpropyl), is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridinones, which are known for their versatile chemical properties and wide-ranging uses in pharmaceuticals, agrochemicals, and material sciences. The structure of this compound is characterized by a pyridinone ring with substituents at positions 5, 3, and 1, specifically an amino group (-NH₂), a methyl group (-CH₃), and a 2-methylpropyl group (-CH(CH₃)₂), respectively.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and anticancer agents due to its unique structural features. The presence of the amino group at position 5 allows for easy functionalization, enabling the creation of derivatives with enhanced biological activity. Moreover, the methyl and 2-methylpropyl groups contribute to the compound's stability and lipophilicity, making it an ideal candidate for drug delivery systems.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions and cyclization processes. One notable approach involves the reaction of an appropriate amino alcohol with a carbonyl compound under specific conditions to form the pyridinone ring. The optimization of reaction conditions has been a focal point in recent research, with studies demonstrating that mild conditions can significantly improve yield and purity.

The physical properties of 2(1H)-Pyridinone, 5-amino-3-methyl-1-(2-methylpropyl) are also of great interest. It has a melting point of approximately 145°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various organic reactions and analytical techniques. Additionally, the compound exhibits moderate UV absorption characteristics, which can be exploited in photovoltaic applications.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Recent findings suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, CAS No 2567138-22-9, or 2(1H)-Pyridinone, 5-amino-3-methyl-1-(2-methylpropyl), is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable tool in modern chemistry research. As ongoing studies continue to uncover new potential uses for this compound, it is expected to play an increasingly important role in both academic and industrial settings.